Cas no 921996-79-4 (2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide)

• Product Name: 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide
• CAS No: 921996-79-4
• MF: C₁₈H₂₃N₃O₃S₂
• MW: 393.523521661758
• CID: 5809213
• PubChem ID: 18572017
• Update Time: 2025-10-24

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-cycloheptylacetamide
• AKOS024639339
• 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide
• 921996-79-4
• F2322-0810
• N-cycloheptyl-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide

• Inchi： 1S/C18H23N3O3S2/c22-17(19-14-8-4-1-2-5-9-14)12-15-13-25-18(20-15)21-26(23,24)16-10-6-3-7-11-16/h3,6-7,10-11,13-14H,1-2,4-5,8-9,12H2,(H,19,22)(H,20,21)
• InChI Key： ZYYIEIGQOFCFFR-UHFFFAOYSA-N
• SMILES： C(NC1CCCCCC1)(=O)CC1=CSC(NS(C2=CC=CC=C2)(=O)=O)=N1

Computed Properties

• Exact Mass: 393.11808395g/mol
• Monoisotopic Mass: 393.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide

Comprehensive Overview of 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide (CAS No. 921996-79-4)

The compound 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide (CAS No. 921996-79-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzenesulfonamido group linked to a thiazole ring and an N-cycloheptylacetamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given the prevalence of sulfonamide derivatives in drug development.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in targeting diverse biological pathways. The thiazole ring, a common pharmacophore, enhances the compound's ability to interact with proteins and enzymes, making it a valuable scaffold for drug design. This has led to increased searches for terms like "sulfonamide thiazole derivatives" and "cycloheptylacetamide applications" in scientific databases and AI-driven research tools.

One of the most discussed topics in contemporary medicinal chemistry is the optimization of bioactive small molecules for improved pharmacokinetics. 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide exemplifies this trend, as its structure allows for fine-tuning of solubility and membrane permeability. This aligns with the growing interest in "drug-like properties of sulfonamides" and "thiazole-based therapeutics," which are frequently queried by researchers and industry professionals.

The synthesis of CAS No. 921996-79-4 involves multi-step organic reactions, including sulfonylation and amidation, which are well-documented in peer-reviewed literature. Its characterization via NMR, HPLC, and mass spectrometry ensures high purity, a critical factor for preclinical studies. Searches for "synthesis of benzenesulfonamido thiazoles" and "analytical methods for acetamide derivatives" reflect the compound's technical relevance.

Beyond pharmaceuticals, 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide has potential applications in agrochemicals and material science. Its stability under varying pH conditions makes it a candidate for "smart materials" research, another hot topic in scientific communities. The compound's cycloheptyl group also contributes to its lipophilicity, a property often explored in "controlled-release formulations."

In conclusion, CAS No. 921996-79-4 represents a compelling example of how sulfonamide-thiazole hybrids can bridge gaps in drug discovery and beyond. Its multifaceted chemistry continues to inspire innovations, answering pressing questions in "structure-activity relationships" and "targeted drug delivery." As research progresses, this compound is poised to remain a focal point in interdisciplinary studies.